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Compound of Interest |

Compound Name: 5-Chloroisophthalaldehyde
CAS No.: 105511-08-8
Cat. No.: B017556

Executive Summary: The "Cradle-to-Grave"
Obligation

As researchers, we often treat disposal as an afterthought. However, for 5-
Chloroisophthalaldehyde, the disposal strategy is dictated by two critical structural features:

o The Chlorine Substituent: Mandates disposal in Halogenated Waste Streams to ensure high-
temperature incineration (>1100°C), preventing the formation of dioxins or furans during
destruction.[1]

e The Bis-Aldehyde Functionality: Acts as a crosslinking agent (similar to glutaraldehyde).[1] It
is highly reactive toward nucleophiles (proteins, amines) and must be chemically quenched
or segregated from incompatible waste streams (specifically amines and strong oxidizers) to
prevent uncontrolled polymerization or exothermic reactions in the waste drum.

Chemical Identity & Hazard Profile

Before handling waste, verify the identity of the material to ensure it is not commingled with
incompatible streams.[2]
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Property Data Operational Implication

DO NOT CONFUSE with 5-
Chemical Name 5-Chloroisophthalaldehyde Chlorosalicylaldehyde (which
contains a phenol group).[1]

Use this for waste tagging and

CAS Number 105511-08-8 )

EPA manifests.[1]

High Carbon/Oxygen ratio;
Molecular Formula CsHsCIO2 ]

flammable solid.[1]

Air Sensitive: Oxidizes to 5-

o o chloroisophthalic acid over

Reactivity Class Aromatic Dialdehyde

time.Incompatible: Amines,

Ammonia, Strong Oxidizers.[1]

) ) Check local facility codes.[1]
D001 (Ignitable) or Generic )
Waste Code (RCRA) Usually requires "Halogenated
Halogenated o
Solvent" classification.[1]

Waste Segregation Logic (Decision Framework)

The following diagram illustrates the critical decision-making process for segregating 5-
Chloroisophthalaldehyde waste. Improper segregation (e.g., mixing with amines) is a
common cause of waste container over-pressurization.
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Waste: 5-Chloroisophthalaldehyde

Physical State?

PN

Solid (Powder/Crystals) Solution (DMSO/DCM/Ethanol)

'

Solvent Type?

Double Bag (Polyethylene)
Label: ‘Toxic Solid, Halogenated'

. Halogenated Solvent Non-Halogenated Solvent
Solid Waste Drum (e.g., DCM, Chloroform) (e.g., Ethanol, DMSO)

SEGREGATE into Halogenated Stream
(Do NOT put in Non-Halo Stream)

HALOGENATED WASTE STREAM
(Must be incinerated >1100°C)

Click to download full resolution via product page

Figure 1. Waste segregation logic. Note that even if dissolved in a non-halogenated solvent
(like Ethanol), the presence of the chlorinated aldehyde forces the entire mixture into the
Halogenated Waste stream.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Use this for expired shelf stock, weighing paper residues, or contaminated PPE.
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Containment: Do not place loose powder directly into a drum. Place the material in a clear
polyethylene bag (minimum 2 mil thickness).

Double Containment: Seal the first bag with tape, then place it inside a second bag.

Labeling: Attach a hazardous waste tag to the outer bag.

o Constituents: "5-Chloroisophthalaldehyde, 98%."[1]

o Hazards: Check "Toxic" and "Irritant."[1]

Disposal: Place the sealed bag into the Solid Hazardous Waste Drum.

Protocol B: Liquid Waste (Reaction Mixtures/Mother
Liquors)

Use this for filtrates or reaction mixtures.

o Compatibility Check: Ensure the waste container does NOT contain ammonia, primary
amines, or strong acids.

o Why? Aldehydes react exothermically with amines (Schiff base formation) and can
polymerize in the presence of strong acids/bases, potentially rupturing the container.

e Selection of Stream:
o Correct: Pour into the Halogenated Solvent Waste carboy (usually red or yellow tagged).

o Incorrect: Do not pour into the "Organic Solvents (Non-Halogenated)" carboy. The chlorine
atom requires specific incineration protocols.[1]

o Closure: Cap the carboy immediately to prevent the escape of aldehyde vapors (sensitizers).

Protocol C: Chemical Quenching (Spill Cleanup &
Deactivation)

Use this for cleaning up spills or deactivating small amounts of residual material before
glassware washing.
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Mechanism: Sodium bisulfite attacks the carbonyl carbon, breaking the double bond and
forming a water-soluble, non-volatile sulfonate adduct.[1]

5-Chloroisophthalaldehyde Nucleophilic Addition . [SESEEITNEENTENE- ) Exothermic Reaction Bisulfite Adduct Dilution Drain Disposal
(Reactive/Volatile) = (Nucleophile) jgl (Water Soluble/Stable) (ONLY if permitted by local EHS)

Click to download full resolution via product page

Figure 2: Bisulfite quenching mechanism.[1] This converts the reactive aldehyde into a stable
salt.

Step-by-Step Quenching Procedure:
o Preparation: Prepare a saturated solution of Sodium Bisulfite (NaHSO3) in water.[1]
» Addition: Slowly add the bisulfite solution to the aldehyde residue.

o Caution: This reaction is exothermic.[1] If treating more than 5g, use an ice bath.
» Verification: The mixture should become homogenous (the adduct is water-soluble).

e Final Cleanup: The resulting solution is chemically deactivated but still contains organic load.
[1] Collect it into the Aqueous Hazardous Waste stream (unless your facility explicitly permits
drain disposal for treated aldehydes).

Accident Management: Spills
e Small Spill (<59):

o Cover with a spill pad or vermiculite.[1]

o Wet the pad with Sodium Bisulfite solution to suppress vapors and deactivate the
aldehyde.

o Scoop into a bag and process as Solid Halogenated Waste.

e Large Spill (>5g or in Fume Hood):
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o Evacuate the area (Aldehyde vapors are respiratory irritants).[1]

o Personnel wearing full PPE (Nitrile gloves, lab coat, safety goggles, and N95/P100
respirator if outside a hood) should absorb the liquid with clay or vermiculite.

o Do not use paper towels (flammability risk with aldehydes).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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